Cas no 61152-56-5 (6-{[(3-nitrophenyl)sulfonyl]oxy}naphthalene-2-sulfonic acid)

• Product Name: 6-{[(3-nitrophenyl)sulfonyl]oxy}naphthalene-2-sulfonic acid
• CAS No: 61152-56-5
• MF: C₁₆H₁₁NO₈S₂
• MW: 409.39044213295
• CID: 1627710
• PubChem ID: 191593
• Update Time: 2025-04-21

6-{[(3-nitrophenyl)sulfonyl]oxy}naphthalene-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 6-{[(3-nitrophenyl)sulfonyl]oxy}naphthalene-2-sulfonic acid
• 2-naphthalenesulfonic acid, 6-[[(3-nitrophenyl)sulfonyl]oxy]-
• 6-(3-nitrophenyl)sulfonyloxynaphthalene-2-sulfonic acid
• DTXSID20210048
• 61152-56-5
• 2-(3-Nitrobenzenesulfonyloxy)naphthalene-6-sulfonic acid
• 2-Naphthalenesulfonic acid, 6-(((3-nitrophenyl)sulfonyl)oxy)-

• Inchi： 1S/C16H11NO8S2/c18-17(19)13-2-1-3-16(10-13)27(23,24)25-14-6-4-12-9-15(26(20,21)22)7-5-11(12)8-14/h1-10H,(H,20,21,22)
• InChI Key： AOAFLACJAWEVQC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)OC1C=CC2C=C(C=CC=2C=1)S(=O)(=O)O

Computed Properties

• Exact Mass: 408.99263
• Monoisotopic Mass: 408.99260866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 140.88